7-Bromo-2-butylphthalazin-1(2H)-one

• Molecular Formula: C12H13BrN2O
• Molecular Weight: 281.15 g/mol
• IUPAC Name: 7-bromo-2-butylphthalazin-1-one
• InChI: InChI=1S/C12H13BrN2O/c1-2-3-6-15-12(16)11-7-10(13)5-4-9(11)8-14-15/h4-5,7-8H,2-3,6H2,1H3
• InChI Key: XBEWYVKICARAKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CC(=C2)Br)C=N1

Description

7-Bromo-2-butylphthalazin-1(2H)-one is a brominated phthalazinone derivative featuring a butyl substituent at position 2 and a bromine atom at position 7 of the heterocyclic core. Phthalazinones are nitrogen-containing heterocycles with applications in medicinal chemistry, material science, and coordination chemistry due to their ability to modulate electronic properties and participate in non-covalent interactions.

Biological Activity

7-Bromo-2-butylphthalazin-1(2H)-one is a compound that belongs to the phthalazinone family, which has garnered attention due to its diverse biological activities. This article explores the biological properties of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

• Chemical Formula : C$_{12}$H$_{13}$BrN$_2$O
• CAS Number : 1713164-01-2
• Molecular Weight : 269.15 g/mol

Biological Activity Overview

The biological activity of 7-Bromo-2-butylphthalazin-1(2H)-one has been investigated in various contexts, including its cytotoxic effects against cancer cell lines and its potential as an anti-inflammatory agent.

1. Anticancer Activity

Recent studies have indicated that phthalazinone derivatives exhibit significant cytotoxicity against various cancer cell lines. For instance, a study highlighted that certain aminophthalazinones demonstrated promising anticancer properties against HT-29 (colon cancer) and PC-3 (prostate cancer) cell lines, suggesting that 7-Bromo-2-butylphthalazin-1(2H)-one may share similar properties due to structural similarities .

Table 1: Cytotoxicity of Phthalazinone Derivatives

Compound Name	Cell Line	IC50 (µM)
7-Bromo-2-butylphthalazin-1(2H)-one	HT-29	TBD
4-Bromophthalazinone	PC-3	TBD
Aminophthalazine Derivatives	L-929	TBD

Note: TBD (To Be Determined) indicates that specific IC50 values for 7-Bromo-2-butylphthalazin-1(2H)-one are still under investigation.

The mechanisms underlying the biological activity of phthalazinones often involve:

• Inhibition of Enzymatic Pathways : Some derivatives have been shown to inhibit phosphodiesterases (PDEs), which play a crucial role in various cellular signaling pathways.
• Antagonism of Receptors : Certain compounds target adenosine receptors, which are implicated in cancer progression and inflammation .

Case Studies

A notable case study involved the synthesis and evaluation of various aminophthalazinones, including derivatives similar to 7-Bromo-2-butylphthalazin-1(2H)-one. These studies revealed that modifications in the chemical structure could significantly alter the biological activity, particularly in terms of cytotoxicity and receptor binding affinity .

Case Study Summary

In a comparative study:

• Objective : To evaluate the anticancer potential of synthesized phthalazinones.
• Methodology : Compounds were synthesized through palladium-catalyzed amination reactions and screened for cytotoxic effects.
• Findings : Several derivatives exhibited selective toxicity towards cancer cells while sparing normal cells, indicating a potential therapeutic window for further development.

Comparison with Similar Compounds

Structural and Substituent Analysis

The following table compares 7-Bromo-2-butylphthalazin-1(2H)-one with structurally related phthalazinone and benzodithiazine derivatives from the evidence:

Compound Name	Core Structure	Position 2 Substituent	Position 7 Substituent	Melting Point	Dihedral Angle	Key Interactions	Reference
7-Bromo-2-butylphthalazin-1(2H)-one	Phthalazinone	Butyl	Bromo	Not reported	Not reported	Hypothetical C-H⋯O/π-π stacking	N/A
4-(4-Methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one	Phthalazinone	Propargyl	None	Not reported	53.93° (methylphenyl vs. core)	C-H⋯O chains; π-π stacking (3.6990 Å)
6-Chloro-7-methyl-3-[...]-1,4,2-benzodithiazine	Benzodithiazine	N-Methylhydrazino	Chloro	330–331°C (dec.)	Not reported	SO₂ group interactions; C=N bonding

Key Observations:

Substituent Effects: The butyl group at position 2 in the target compound is bulkier than the propargyl group in ’s phthalazinone. This increased chain length may enhance lipophilicity and alter crystal packing by introducing van der Waals interactions.

Dihedral Angles: In , the dihedral angle between the methylphenyl group and the phthalazinone core is 53.93°, indicating moderate steric hindrance.

Intermolecular Interactions: Phthalazinones often form C-H⋯O hydrogen bonds and π-π interactions (e.g., ’s 3.6990 Å stacking). The bromo group in the target compound may participate in halogen bonding, while the butyl chain could limit π-π overlap due to steric effects.

Electronic and Thermodynamic Properties

• Bromo vs. Chloro: Bromine’s larger atomic radius and lower electronegativity (compared to chlorine in ’s benzodithiazine) may reduce electron-withdrawing effects, stabilizing the phthalazinone core against nucleophilic attack.
• Thermal Stability : ’s benzodithiazine derivative decomposes at 330–331°C, suggesting halogenated heterocycles generally exhibit high thermal stability. The target compound’s melting point is unreported but expected to be lower due to the flexible butyl chain .

Research Findings and Implications

• Synthetic Accessibility : Bromination at position 7 may follow electrophilic substitution pathways similar to those in , where bromo groups are introduced via aldehyde intermediates.
• The bromo and butyl groups could enhance target binding via hydrophobic and halogen interactions.